N,N'-[4-(4-morpholinyl)-1,3-phenylene]bis(3-ethoxybenzamide)

• IUPAC Name: 3-ethoxy-N-[3-[(3-ethoxybenzoyl)amino]-4-morpholin-4-ylphenyl]benzamide
• InChI: InChI=1S/C28H31N3O5/c1-3-35-23-9-5-7-20(17-23)27(32)29-22-11-12-26(31-13-15-34-16-14-31)25(19-22)30-28(33)21-8-6-10-24(18-21)36-4-2/h5-12,17-19H,3-4,13-16H2,1-2H3,(H,29,32)(H,30,33)
• InChI Key: DHANRUUQCRTXJI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NC2=CC(=C(C=C2)N3CCOCC3)NC(=O)C4=CC(=CC=C4)OCC
• Molecular Formula: C28H31N3O5
• Molecular Weight: 489.6 g/mol

Description

N,N'-[4-(4-morpholinyl)-1,3-phenylene]bis(3-ethoxybenzamide), commonly known as MPEB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. MPEB belongs to the family of benzamides, which are known for their ability to interact with various receptors in the brain.

Mechanism of Action

MPEB acts as a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5), which is involved in various neurological processes such as learning, memory, and addiction. By blocking the activity of mGluR5, MPEB can modulate the release of dopamine in the brain, which is a key neurotransmitter involved in the reward pathway.
Biochemical and Physiological Effects:
MPEB has been shown to have a range of biochemical and physiological effects in animal models. Studies have demonstrated that MPEB can reduce the self-administration of cocaine and other drugs of abuse, as well as reduce drug-seeking behavior. MPEB has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of MPEB is its selectivity for mGluR5, which allows for more targeted modulation of the reward pathway. However, one limitation is that MPEB has poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on MPEB. One area of interest is in the development of more potent and selective mGluR5 antagonists. Another area of research is in the potential use of MPEB in the treatment of other neurological disorders such as depression and anxiety. Additionally, there is interest in exploring the potential use of MPEB in combination with other drugs for the treatment of addiction.

Scientific Research Applications

MPEB has been studied extensively for its potential therapeutic applications in various neurological disorders. One of the main areas of research has been in the treatment of drug addiction, particularly cocaine addiction. Studies have shown that MPEB can reduce the rewarding effects of cocaine and prevent relapse in animal models.